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Compound of Interest

2-Hydroxy-5-
Compound Name:
(hydroxymethyl)benzaldehyde

cat. No.: B1329251

Essential Safety and Handling Guide for 2-
Hydroxy-5-(hydroxymethyl)benzaldehyde

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides immediate and essential safety protocols,
operational procedures, and disposal plans for 2-Hydroxy-5-(hydroxymethyl)benzaldehyde,
ensuring a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Hydroxy-5-(hydroxymethyl)benzaldehyde is classified as a hazardous substance.[1] It is
harmful if swallowed, in contact with skin, or inhaled, and can cause serious eye and skin
irritation, as well as potential respiratory irritation.[1][2][3][4] Adherence to strict safety protocols
is mandatory to mitigate these risks.

Summary of Hazards:
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Hazard Class Category Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[2]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin[2]
) ) o H315: Causes skin irritation[2]
Skin Corrosion/Irritation Category 2 5]
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2 o
irritation[2][5]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[2]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation[2][3]

Recommended Personal Protective Equipment (PPE):

A comprehensive PPE strategy is crucial when handling this compound.[6][7] The following

table outlines the necessary protective gear.
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Protection Type

Specification

Rationale

Eye and Face Protection

Safety glasses with side-
shields or chemical goggles.[1]
[4][8] A face shield may be

necessary for splash hazards.

[7]

To protect against splashes
and dust that can cause

serious eye irritation.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber, neoprene).
[1][8] A lab coat or chemical-
resistant apron and closed-toe

shoes are required.[1]

To prevent skin contact, which
can be harmful and cause

irritation.

Respiratory Protection

Use in a well-ventilated area is
essential.[2] If dust or aerosols
are generated, a NIOSH-
approved respirator should be
used.[2][4]

To avoid inhalation, which can
be harmful and cause

respiratory tract irritation.

Experimental Workflow for Safe Handling

The following workflow provides a step-by-step guide for the safe handling of 2-Hydroxy-5-

(hydroxymethyl)benzaldehyde from receipt to disposal.
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Preparation

( Review Safety Data Sheet (SDS) )

\ 4

( Verify availability and functionality of safety equipment (fume hood, eyewash station, safety shower) )

\ 4

( Don appropriate Personal Protective Equipment (PPE) )

Handling & Ex‘ ?erimentation

( Handle in a well-ventilated area, preferably a chemical fume hood }

Spill & Emergency Procedures

\ 4

(Avoid generating dust. Use careful scooping and weighing techniques. )

Minor Spill: Clean up immediately using dry methods (e.g., shovel, vacuum). Avoid generating dust.

\ 4

( Keep container tightly closed when not in use ) Major Spill: Evacuate the area and alert emergency responders

\ 4

In case of contact: Eyes - Rinse with water for several minutes. Skin - Wash with soap and water.

( Avoid contact with skin, eyes, and clothing )

\ 4

( Do not eat, drink, or smoke in the handling area )
AN J/

! Waste Disposal & Decontamination

( Collect waste material in a sealed, labeled container ) -P( Decontaminate work surfaces and equipment thoroughly after use )

\ 4 \ 4

( Dispose of as hazardous waste according to local, state, and federal regulations ) (Wash hands thoroughly after handling )

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Hydroxy-5-(hydroxymethyl)benzaldehyde.
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Detailed Protocols

Storage: Store the compound in a cool, dry, and well-ventilated area away from incompatible

materials such as strong oxidizing agents.[2][9] Keep the container tightly sealed to prevent

contamination and moisture absorption.[2][10] The recommended storage temperature is often

refrigerated.

Spill Response: In the event of a minor spill, immediately clean the area using dry methods to

avoid generating dust.[1][2] Use a scoop or an explosion-proof vacuum for collection.[2] Place

the collected material into a sealed container for disposal.[2] For major spills, evacuate the

area and contact emergency services.[1] Ensure proper ventilation.

First Aid Measures:

Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[2][10] Seek immediate

medical attention.[2]

Skin Contact

Remove contaminated clothing and wash the
affected area with soap and water.[2][10] If

irritation persists, seek medical attention.[2]

Move the individual to fresh air.[2][10] If

breathing is difficult, provide oxygen. If not

Inhalation ) ) o o
breathing, give artificial respiration. Seek
medical attention.[10]

Do NOT induce vomiting. If the person is
) conscious, give a glass of water.[2] Seek
Ingestion

immediate medical attention or contact a poison

control center.[2]

Disposal Plan: All waste materials, including the chemical itself and any contaminated items

(e.g., gloves, weighing paper), must be treated as hazardous waste.[11] Collect these materials

in a clearly labeled, sealed container.[2] Disposal must be conducted through an authorized
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waste disposal company in strict accordance with all local, state, and federal regulations.[2][11]
Do not dispose of down the drain.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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